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Compound of Interest

Compound Name: Nickel carbide (NiC)

Cat. No.: B15176714 Get Quote

This technical guide provides a comprehensive overview of the nickel-carbon (Ni-C) binary

phase diagram, tailored for researchers, scientists, and professionals in drug development who

may utilize nickel-based materials. The guide details the essential thermodynamic

relationships, microstructures, and experimental characterization techniques pertinent to this

alloy system.

Introduction to the Nickel-Carbon System
The nickel-carbon system is fundamental to the understanding of various nickel-based alloys

and their applications. Although elemental carbon has a low solubility in solid nickel, its

presence significantly influences the material's melting behavior, microstructure, and

mechanical properties. The stable phase diagram is characterized by a simple eutectic

reaction, while a metastable carbide can form under specific conditions. This guide will focus

on the stable equilibrium phase diagram.

The Nickel-Carbon Equilibrium Phase Diagram
The Ni-C phase diagram illustrates the stable phases present at different temperatures and

compositions under atmospheric pressure. The key features include the liquid phase (L), the

solid solution of carbon in nickel (the α-Ni or austenite phase with a face-centered cubic

structure), and graphite (C).
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Caption: A simplified representation of the stable Nickel-Carbon phase diagram.

Quantitative Data
The critical quantitative data for the Ni-C system are summarized in the tables below for easy

reference and comparison.

Invariant Reactions
The primary invariant reaction in the stable Ni-C system is the eutectic reaction.
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Reaction Type
Temperature
(°C)

Liquid
Composition
(wt% C)

Solid Phase 1
(wt% C)

Solid Phase 2

Eutectic 1327 2.11 α-Ni (0.65) Graphite

Solubility of Carbon in Nickel
The solubility of carbon in both solid (α-Ni) and liquid nickel is a key parameter in many

metallurgical processes.

Table 2.1: Solubility of Carbon in Solid Nickel (α-Phase)

Temperature (°C) Solubility (wt% C)

700 ~0.1

900 ~0.3

1100 ~0.5

1327 (Eutectic Temp.) 0.65

Table 2.2: Solubility of Carbon in Liquid Nickel

Temperature (°C) Solubility (wt% C)

1455 (Melting point of Ni) 0

1500 ~2.5

1600 ~3.0

1700 ~3.8

Experimental Protocols
Accurate determination of the Ni-C phase diagram and characterization of its microstructures

rely on precise experimental techniques. The following sections detail the methodologies for
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key experiments.

Differential Thermal Analysis (DTA)
DTA is employed to determine the temperatures of phase transformations.

Methodology:

Sample Preparation: A small, representative sample of the Ni-C alloy (typically 10-50 mg) is

placed in an inert crucible (e.g., alumina). A reference material with no thermal events in the

temperature range of interest (e.g., high-purity alumina) is placed in an identical crucible.

Atmosphere: The analysis is conducted under an inert atmosphere (e.g., high-purity argon)

to prevent oxidation.

Heating and Cooling Cycle: The sample and reference are heated and cooled at a controlled

rate (e.g., 10°C/min).

Data Acquisition: The temperature difference between the sample and the reference is

recorded as a function of the sample temperature.

Interpretation: Endothermic peaks on heating correspond to melting events (solidus and

liquidus), while exothermic peaks on cooling correspond to solidification. The eutectic

reaction will appear as a distinct thermal arrest at a constant temperature.
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Caption: Workflow for Differential Thermal Analysis of Ni-C alloys.
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Metallography
Metallographic analysis is used to visualize the microstructure of Ni-C alloys.

Methodology:

Sectioning and Mounting: A representative section is cut from the alloy. The sample is then

mounted in a polymer resin for ease of handling.

Grinding: The mounted sample is ground using successively finer abrasive papers (e.g., 240,

400, 600, 800, and 1200 grit silicon carbide paper) with water as a lubricant.

Polishing: The ground sample is polished using diamond suspensions of decreasing particle

size (e.g., 6 µm, 3 µm, and 1 µm) on a polishing cloth. A final polishing step with a colloidal

silica suspension may be used to obtain a mirror-like finish.

Etching: The polished surface is chemically etched to reveal the microstructure. A common

etchant for nickel-rich alloys is a mixture of nitric acid and acetic acid. For revealing grain

boundaries and general structure, a solution of sodium cyanide and ammonium persulfate

can be used.[1]

Microscopy: The etched surface is examined using an optical microscope or a scanning

electron microscope (SEM). The expected microstructures are:

Hypoeutectic alloys (< 2.11 wt% C): Primary α-Ni dendrites with a eutectic mixture of α-Ni

and graphite in the interdendritic regions.

Eutectic alloy (2.11 wt% C): A fully lamellar structure of alternating α-Ni and graphite

phases.

Hypereutectic alloys (> 2.11 wt% C): Primary graphite flakes or nodules in a eutectic

matrix.

X-Ray Diffraction (XRD)
XRD is used to identify the crystalline phases present in a Ni-C alloy.

Methodology:
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Sample Preparation: A flat, polished surface of the bulk material or a powdered sample is

used.

Data Collection: The sample is placed in an X-ray diffractometer. A monochromatic X-ray

beam is directed at the sample, and the intensity of the diffracted X-rays is measured as a

function of the diffraction angle (2θ).

Phase Identification: The resulting diffraction pattern is a plot of intensity versus 2θ. The

positions of the diffraction peaks are characteristic of the crystal structure of the phases

present. These peaks are compared to standard diffraction patterns from databases (e.g.,

the Powder Diffraction File) to identify the phases. For the Ni-C system, the expected primary

phases are:

α-Nickel (FCC): Strong diffraction peaks corresponding to the (111), (200), and (220)

crystallographic planes.

Graphite (Hexagonal): A strong diffraction peak corresponding to the (002) plane.
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Caption: Overall experimental workflow for the characterization of Ni-C alloys.

Conclusion
A thorough understanding of the nickel-carbon phase diagram is crucial for the development

and application of nickel-based materials. This guide has provided a detailed overview of the

key thermodynamic data, phase relationships, and standard experimental procedures for the

characterization of this binary system. The presented quantitative data, experimental protocols,

and visualizations serve as a valuable resource for researchers and professionals working with

nickel-carbon alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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